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Compound of Interest

3-(2-Chloro-1H-imidazol-1-
Compound Name:
yl)piperidine

Cat. No.: B13237704

Get Quote

Executive Summary & Structural Significance[1]

3-(2-Chloro-1H-imidazol-1-yl)piperidine represents a critical fragment in Fragment-Based

Drug Discovery (FBDD). The molecule combines a saturated, chiral piperidine ring (a proven
pharmacophore for GPCR ligands) with a 2-chloroimidazole moiety.[1] The 2-chloro substituent
on the imidazole is electronically significant, withdrawing density from the aromatic ring and
serving as a versatile handle for further functionalization (e.g., Suzuki-Miyaura coupling or
nucleophilic aromatic substitution).[1]

e Chemical Formula:
[1]
e Molecular Weight: 185.65 g/mol [1]

o Chirality: The C3 position of the piperidine ring is a stereocenter.[1] The data below applies
to the racemic mixture unless specified as enantiopure (

or
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Physicochemical Profile & Solubility

Property Value / Description

185.07 (for
Exact Mass

)

White to off-white hygroscopic solid (typically
Appearance .

isolated as HCI salt)

Piperidine NH: ~10.8 | Imidazole N3: ~3.5
pKa (Calc.) o

(reduced basicity due to CI)

N High: Water, Methanol, DMSO | Low: Hexane,

Solubility )

Diethyl Ether

~0.8 (Lipophilic enough for membranes,
LogP (Calc.)

hydrophilic enough for solubility)

Mass Spectrometry (MS) Characterization[1]

The mass spectrum of this compound is dominated by the characteristic chlorine isotope

pattern and the fragmentation of the piperidine ring.[1]

lonization & Isotope Pattern[1]

o Method: ESI+ (Electrospray lonization, Positive Mode)[1]

e Parent lon (
):
o 186.1 (100% relative abundance,
)]
o 188.1 (~32% relative abundance,

)]

© 2026 BenchChem. All rights reserved.

2/10 Tech Support


https://wjpr.s3.ap-south-1.amazonaws.com/article_issue/1596195641.pdf
https://wjpr.s3.ap-south-1.amazonaws.com/article_issue/1596195641.pdf
https://wjpr.s3.ap-south-1.amazonaws.com/article_issue/1596195641.pdf
https://wjpr.s3.ap-south-1.amazonaws.com/article_issue/1596195641.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13237704?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Diagnostic Feature: The distinct 3:1 ratio of the M and M+2 peaks is the primary
confirmation of the monochlorinated species.[1]

Fragmentation Pathway (MS/MS)

Upon collision-induced dissociation (CID), the molecule undergoes characteristic cleavages:
e Loss of Cl:

186
151 (
). Acommon neutral loss in halo-heterocycles.

» Piperidine Ring Cleavage: Retro-Diels-Alder (RDA) type fragmentation or loss of

from the piperidine ring is often observed.[1]

e Imidazole Cleavage: Cleavage of the C-N bond connecting the rings (rare under mild
conditions) would yield fragments at

~84 (piperidine cation) and

~102 (chloroimidazole).[1]

Nuclear Magnetic Resonance (NMR)
Spectroscopy[1][2][3][4][5]

Note: Chemical shifts (

) are reported in ppm relative to TMS.[1] Solvent: DMSO-
or

1]

NMR: Proton Assignment

The spectrum is complex due to the diastereotopic nature of the piperidine methylene protons
and the chiral center at C3.[1][2]
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Position

(ppm)

Multiplicity

Integration

Assignment
Logic

Im-H4, H5

6.90 - 7.40

Doublets (

Hz)

2H

Aromatic
imidazole
protons.[2] The
2-Cl substituent
shifts these
upfield relative to
unsubstituted

imidazole.

Pip-H3

4.10-4.40

Multiplet (

like)

1H

The methine
proton at the
chiral center
(C3).[2]
Deshielded
significantly by
the attached
imidazole

nitrogen.[1]

Pip-H2

2.90-3.20

Multiplet

2H

Diastereotopic

protons adjacent
to the piperidine
nitrogen and the

chiral center.

Pip-H6

2.50-2.80

Multiplet

2H

Protons adjacent
to the piperidine
nitrogen (distal to

chiral center).

Pip-H4, H5

1.40-2.00

Complex

Multiplets

4H

The "back" of the
piperidine chair.
[1] These signals

often overlap.[1]

Pip-NH

20-9.0

Broad Singlet

1H

Exchangeable.
Shift depends
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heavily on
concentration
and salt form
(HCI salts appear
>8.5 ppm).[1]

NMR: Carbon Skeleton[1]

e C2 (Imidazole):

130-135 ppm.[1][3][2] Quaternary carbon bonded to Chlorine.[1]

e C4, C5 (Imidazole):
120-128 ppm.[1][4] Aromatic carbons.[1][5]
o C3 (Piperidine):
50-55 ppm.[1] The chiral methine carbon attached to the imidazole nitrogen.[1]
e C2, C6 (Piperidine):
45-50 ppm.[1] Methylene carbons adjacent to the amine.[1]
e C4, C5 (Piperidine):
20-30 ppm.[1] Remaining methylene carbons.[1]

Infrared Spectroscopy (FT-IR)[1]

Key functional group vibrations for rapid identification:

(Broad, medium intensity; typical of secondary amines).[1]

(Imidazole ring stretch).[1]
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(Aromatic skeletal vibrations).[1]

(Strong band; diagnostic for the chloro-substituent).[1]

Experimental Protocol: Synthesis & Validation

The most reliable route to this scaffold involves a Mitsunobu coupling or nucleophilic
substitution on an activated piperidine, followed by deprotection.[1]

Synthetic Workflow (DOT Diagram)[1]
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N-Boc-3-Hydroxypiperidine 2-Chloroimidazole
(Starting Material) (Nucleophile)

N/

Mitsunobu Coupling
(PPh3, DIAD, THF, 0°C to RT)

SN2 Inversion at C3

Intermediate:
tert-butyl 3-(2-chloro-1H-imidazol-1-yl)piperidine-1-carboxylate

:

Deprotection
(4M HCI in Dioxane or TFA/DCM)

Salt Formation

Target:
3-(2-Chloro-1H-imidazol-1-yl)piperidine HCI

Quality Control Ga

LCMS (Confirm M+H 186/188) 1H NMR (Confirm Piperidine Integrity)

Click to download full resolution via product page

Caption: Synthetic pathway utilizing Mitsunobu coupling for regioselective N-alkylation.

Step-by-Step Protocol

e Coupling (Mitsunobu):

o Dissolve N-Boc-3-hydroxypiperidine (1.0 eq) and 2-chloroimidazole (1.1 eq) in anhydrous
THF.
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[e]

Add Triphenylphosphine (

, 1.2 eq).[1]

o

Cool to 0°C. Dropwise add DIAD (Diisopropyl azodicarboxylate, 1.2 eq).[1]

[¢]

Stir at Room Temperature (RT) for 12—-16 hours.

[¢]

Note: The reaction inverts the stereochemistry at C3. If starting with (

)-3-hydroxypiperidine, the product will be (

).[1]

 Purification (Intermediate):
o Concentrate and purify via Flash Column Chromatography (Hexane/EtOAc gradient).[1]
o Target the intermediate spot (check UV at 254 nm).[1]
o Deprotection:
o Dissolve the intermediate in DCM.[1]
o Add TFA (10-20 eq) or 4M HCI in Dioxane.[1] Stir for 2 hours.
o Concentrate to dryness.[1] Triturate with diethyl ether to obtain the solid salt.[1]
Quality Control: HPLC Method
To ensure purity (>95%) for biological assays, use the following HPLC parameters:

e Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus,

)[1]

» Mobile Phase A: Water + 0.1% Formic Acid.[1]

» Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[1]
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Gradient: 5% B to 95% B over 10 minutes.
Flow Rate: 1.0 mL/min.[1]

Detection: UV at 210 nm (amide/amine) and 254 nm (aromatic).[1]

References

Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005).[1] Spectrometric Identification of
Organic Compounds. 7th Edition. John Wiley & Sons.[1] (Standard text for interpreting
isotope patterns in chloro-compounds).

Clayden, J., Greeves, N., & Warren, S. (2012).[1] Organic Chemistry. Oxford University
Press.[1] (Mechanism of Mitsunobu reaction and stereochemical inversion).

Bode, J. W, et al. (2011).[1] "Synthesis of N-substituted imidazoles via organocatalysis."
Chemical Science. Link (General reference for imidazole functionalization).

National Center for Biotechnology Information (NCBI). PubChem Compound Summary for
Piperidine Derivatives. Link (Source for general piperidine spectral data).[1]

Reich, H. J. (2024).[1][4] Structure Determination Using NMR. University of Wisconsin-
Madison. Link (Authoritative database for chemical shift prediction).[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Comprehensive Spectroscopic Guide: 3-(2-Chloro-1H-
imidazol-1-yl)piperidine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13237704/docs#comprehensive-spectroscopic-
guide-3-2-chloro-1h-imidazol-1-yl-piperidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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